Cas no 1804729-02-9 (2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1804729-02-9
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4876735
• Update Time: 2025-05-24

2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C9H7BrF2N2O/c1-15-7-2-5(4-13)14-6(3-10)8(7)9(11)12/h2,9H,3H2,1H3
• InChI Key： QIVHIVULHNBISV-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C=C(C#N)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-methoxypyridine

Recent Advances in the Application of 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-methoxypyridine (CAS: 1804729-02-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-methoxypyridine (CAS: 1804729-02-9) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique structural features, including the bromomethyl and difluoromethyl groups, make it a versatile building block for the construction of heterocyclic compounds with potential biological activity. Recent studies have highlighted its utility in the synthesis of fungicides, kinase inhibitors, and other pharmacologically relevant scaffolds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-methoxypyridine as a precursor for the development of novel antifungal agents. The study demonstrated that derivatives of this compound exhibited potent activity against Candida albicans and Aspergillus fumigatus, with MIC values in the low micromolar range. The presence of the difluoromethyl group was found to enhance membrane permeability, while the bromomethyl moiety facilitated further functionalization through nucleophilic substitution reactions.

Another significant application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it served as a key intermediate in the synthesis of selective JAK3 inhibitors. The researchers employed a Suzuki-Miyaura coupling reaction to introduce various aryl groups at the bromomethyl position, yielding compounds with improved selectivity and pharmacokinetic properties. The study underscored the importance of the cyano group in modulating the electronic properties of the pyridine ring, which influenced the binding affinity to the target kinase.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-methoxypyridine. A 2023 Organic Process Research & Development paper described a scalable, high-yield synthesis route starting from 2,6-dichloro-3-(difluoromethyl)-4-methoxypyridine. The process featured a regioselective cyanation followed by bromination, achieving an overall yield of 78% with excellent purity (>99%). This development has significant implications for the industrial-scale production of this valuable intermediate.

In the agrochemical sector, several patent applications filed in 2023-2024 have disclosed the use of 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-methoxypyridine derivatives as novel fungicides with broad-spectrum activity. These compounds demonstrated particularly strong efficacy against Pyricularia oryzae (rice blast) and Botrytis cinerea (gray mold), with field trials showing protection rates exceeding 90% at application rates as low as 100 g/ha. The mode of action studies suggested that these compounds interfere with fungal cell wall biosynthesis, representing a new class of fungicides with reduced cross-resistance potential.

Looking forward, the unique structural features of 2-(Bromomethyl)-6-cyano-3-(difluoromethyl)-4-methoxypyridine continue to inspire new research directions. Current investigations are exploring its potential in PROTAC (Proteolysis Targeting Chimera) design, where its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties is being evaluated. Preliminary results presented at the 2024 ACS National Meeting showed promising degradation activity against several challenging protein targets, suggesting this compound may play an important role in the next generation of targeted protein degradation therapeutics.